Cas no 16669-89-9 (Benzenesulfonamide, 4-methyl-3-nitro-N-(4-nitrophenyl)-)

• Product Name: Benzenesulfonamide, 4-methyl-3-nitro-N-(4-nitrophenyl)-
• CAS No: 16669-89-9
• MF: C₁₃H₁₁N₃O₆S
• MW: 337.307941675186
• CID: 1346821
• PubChem ID: 13292151
• Update Time: 2025-04-20

Benzenesulfonamide, 4-methyl-3-nitro-N-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-methyl-3-nitro-N-(4-nitrophenyl)-
• 4-methyl-3-nitro-N-(4-nitrophenyl)benzenesulfonamide
• 4-Methyl-3-nitro-N-(4-nitrophenyl)benzene-1-sulfonamide
• CHEMBL2285846
• DTXSID50535099
• 16669-89-9

• Inchi： 1S/C13H11N3O6S/c1-9-2-7-12(8-13(9)16(19)20)23(21,22)14-10-3-5-11(6-4-10)15(17)18/h2-8,14H,1H3
• InChI Key： POOOQGOAMUWLJX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=C(C=1)[N+](=O)[O-])(NC1C=CC(=CC=1)[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 337.03685625g/mol
• Monoisotopic Mass: 337.03685625g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 146Ų